Cas no 1361516-96-2 (2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361516-96-2
• MF: C₁₈H₆Cl₆F₃N
• MW: 505.960149288177
• CID: 4968169
• Update Time: 2025-06-11

2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C18H6Cl6F3N/c19-8-2-11(21)15(12(22)3-8)10-1-7(18(25,26)27)6-28-17(10)16-13(23)4-9(20)5-14(16)24/h1-6H
• InChI Key： VXRCPFOOIUYLMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(C(F)(F)F)=CN=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361516-96-2)

2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1361516-96-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its pyridine core substituted with multiple halogenated aromatic groups. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel agrochemicals and pharmaceutical agents.

The molecular structure of 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine consists of a central pyridine ring that is substituted at the 2 and 3 positions with 2,4,6-trichlorophenyl groups and at the 5 position with a trifluoromethyl group. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The presence of multiple chlorine atoms enhances the lipophilicity of the compound, making it more soluble in organic solvents and facilitating its interaction with biological targets.

In recent years, there has been growing interest in halogenated pyridines due to their diverse pharmacological properties. Studies have demonstrated that such compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in metabolic pathways. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity in drug molecules. This has led to extensive research into derivatives of halogenated pyridines as potential therapeutic agents.

One of the most compelling aspects of 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine is its potential application in agrochemicals. The structural motifs present in this compound are similar to those found in many commercially successful herbicides and fungicides. Researchers have hypothesized that the halogenated aromatic groups may enhance the compound's ability to interact with biological targets in plants, leading to improved efficacy against pests and pathogens. Preliminary studies have shown promising results in laboratory settings, suggesting that this compound could be a valuable addition to the arsenal of crop protection agents.

The synthesis of 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the chlorination of biphenyl derivatives followed by condensation reactions with pyridine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations. The use of modern spectroscopic methods like NMR and mass spectrometry ensures the structural integrity of the final product.

From a pharmaceutical perspective, 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine has been investigated for its potential as a scaffold for drug discovery. The compound's ability to modulate enzyme activity has been explored in several preclinical studies. For instance, researchers have examined its interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. The halogenated aromatic groups are believed to enhance binding affinity through hydrophobic interactions and dipole-dipole forces. These findings suggest that modifications of this scaffold could lead to novel therapeutics with improved pharmacokinetic profiles.

The agrochemical applications of this compound extend beyond herbicidal activity. Recent research has highlighted its potential as a precursor for developing novel fungicides that target specific fungal pathogens. The structural complexity of 2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine allows for further functionalization via chemical modifications such as sulfonation or carboxylation. These modifications can tailor the compound's properties to meet specific agricultural needs while maintaining high efficacy.

In conclusion,2,3-Bis(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361516-96-2) represents a significant advancement in both pharmaceutical and agrochemical research. Its unique structural features offer numerous opportunities for further exploration and development. As synthetic methodologies continue to evolve，the accessibility of such specialized compounds will likely increase，leading to more innovative applications across various industries.